Cas no 1526488-58-3 (Cyclopropanamine, 2-(difluoromethyl)-)

• Product Name: Cyclopropanamine, 2-(difluoromethyl)-
• CAS No: 1526488-58-3
• MF: C₄H₇F₂N
• MW: 107.10188794136
• CID: 5151426
• Update Time: 2025-05-24

Cyclopropanamine, 2-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-(difluoromethyl)-
• 2-(difluomethyl)cyclopropan-1-amine

• Inchi： 1S/C4H7F2N/c5-4(6)2-1-3(2)7/h2-4H,1,7H2
• InChI Key： GAIGMFMTIOWSIT-UHFFFAOYSA-N
• SMILES： C1(N)CC1C(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on Cyclopropanamine, 2-(difluoromethyl)-

Comprehensive Overview of Cyclopropanamine, 2-(difluoromethyl)- (CAS No. 1526488-58-3): Properties, Applications, and Industry Insights

Cyclopropanamine, 2-(difluoromethyl)- (CAS No. 1526488-58-3) is a specialized organic compound featuring a cyclopropane backbone with a difluoromethyl substituent. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, making it valuable for drug discovery programs targeting enzyme modulation.

Recent studies highlight the growing demand for fluorinated cyclopropane derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and antiviral agents. Researchers are actively exploring CAS 1526488-58-3 as a precursor for novel therapeutic candidates, with published literature demonstrating its utility in fragment-based drug design. The compound's three-membered ring strain contributes to unique reactivity patterns that enable selective transformations under mild conditions.

From a synthetic chemistry perspective, 2-(difluoromethyl)cyclopropanamine offers versatile handles for further functionalization. The primary amine moiety allows for amide bond formation or reductive amination, while the difluoromethyl group can participate in hydrogen bonding interactions important for target engagement. Analytical characterization typically involves NMR spectroscopy (notably ¹⁹F NMR) and mass spectrometry, with purity assessment via HPLC methods becoming standard practice in quality control protocols.

Industry trends show increasing patent filings incorporating cyclopropylamine scaffolds, particularly in oncology and CNS drug development. The 1526488-58-3 compound aligns with current "fluorine-pharmacy" paradigms where strategic fluorination improves pharmacokinetic properties. Computational chemistry studies suggest that the gem-difluoro motif in this molecule may reduce oxidative metabolism while maintaining desirable membrane permeability.

Environmental and regulatory aspects of difluoromethyl-substituted amines remain an active research area. Modern green chemistry approaches emphasize atom-efficient synthesis routes for such compounds, with recent advances in catalytic cyclopropanation methodologies. Stability studies indicate that proper storage conditions (typically under inert atmosphere at low temperatures) preserve the integrity of CAS 1526488-58-3 for extended periods.

The commercial landscape for fluorinated cyclopropane derivatives continues to evolve, with custom synthesis providers offering kilogram-scale production capabilities. Analytical standards of 2-(difluoromethyl)cyclopropanamine are increasingly available to support drug discovery workflows, reflecting the compound's rising importance in hit-to-lead optimization phases. Technical bulletins frequently highlight its compatibility with modern coupling reagents and protecting group strategies.

Emerging applications in material science have also been reported, where the cyclopropyl-difluoromethyl unit serves as a conformationally constrained linker in advanced polymer systems. Researchers are investigating its potential in liquid crystal formulations and specialty coatings, capitalizing on the polarity imparted by the fluorine atoms while maintaining thermal stability through the rigid cyclic structure.

Safety assessments of 1526488-58-3 follow standard organic compound protocols, with particular attention to handling the amine functionality under controlled conditions. Material safety data sheets provide detailed guidance on personal protective equipment recommendations and first aid measures, emphasizing standard laboratory precautions for similar small molecule intermediates.

Future directions for Cyclopropanamine, 2-(difluoromethyl)- research may include exploration of enantioselective synthesis methods, given the increasing importance of chiral cyclopropyl amines in asymmetric catalysis. The compound's structural features position it as a promising candidate for development of molecular probes in chemical biology studies, particularly for investigating fluorine-protein interactions through NMR-based screening approaches.